Alexa fluor 488 azide ditriethylamine

• Molecular Formula: C33H41N7O10S2
• Molecular Weight: 759.9 g/mol
• InChI: InChI=1S/C27H26N6O10S2.C6H15N/c28-19-9-7-16-21(17-8-10-20(29)25(45(40,41)42)23(17)43-22(16)24(19)44(37,38)39)15-6-5-14(13-18(15)27(35)36)26(34)31-11-3-1-2-4-12-32-33-30;1-4-7(5-2)6-3/h5-10,13,28H,1-4,11-12,29H2,(H,31,34)(H,35,36)(H,37,38,39)(H,40,41,42);4-6H2,1-3H3
• InChIKey: XOPKJMYTNXSBHS-UHFFFAOYSA-N

Alexa Fluor 488 Azide: Spectral Properties and CAS Data

Alexa Fluor 488 azide ditriethylamine (CAS 1006592-64-8) is a green-fluorescent dye conjugate belonging to the Alexa Fluor family, widely employed as a click chemistry reagent for labeling alkyne-functionalized biomolecules . Characterized by an excitation/emission maxima of approximately 495/519 nm, the compound exhibits a high quantum yield (0.92) and extinction coefficient (~71,000 M⁻¹cm⁻¹), rendering it compatible with standard 488 nm laser lines in fluorescence microscopy and flow cytometry . The ditriethylamine salt form enhances aqueous solubility, facilitating its use in aqueous biological systems .

Click chemistry labeling of alkyne-modified biomolecules (CuAAC)

Compatible with 488 nm laser lines for fluorescence microscopy and flow cytometry

Water-soluble ditriethylamine salt form for aqueous biological systems

Procurement Risk: Why Generic Substitution Fails

While numerous green fluorophores share spectral overlap with Alexa Fluor 488 (e.g., FITC, Cy2, ATTO 488), their photophysical performance in demanding assays differs markedly. Procurement based solely on spectral similarity or lower cost can introduce unacceptable experimental variability due to differences in photostability, pH sensitivity, and quantum yield [1][2]. For instance, FITC exhibits significantly faster photobleaching and pronounced pH-dependent fluorescence, while Cy2 demonstrates lower relative brightness [3]. In click chemistry applications, reaction kinetics and copper sensitivity can further differentiate labeled azide reagents, making direct substitution risky without comparative validation . The following sections quantify these critical differentiators to inform evidence-based selection.

FITC replacement

Faster photobleaching and strong pH-dependent fluorescence may alter time-lapse and intracellular assay results

Cy2 or DyLight 488 substitution

Lower brightness in aqueous mounting media can reduce detection sensitivity for low-abundance targets

Alternative click azides

CuAAC reaction kinetics and copper sensitivity may differ; protocol transfer requires experimental validation

• [1] Thermo Fisher Scientific. Primary Antibodies for Blue Laser: Alexa Fluor 488 vs FITC. View Source
• [2] Demchenko, A. P. (2020). Photobleaching of Organic Fluorophores: Quantitative Characterization, Mechanisms, Protection. Methods and Applications in Fluorescence, 8(2), 022001. View Source
• [3] Dianova. Fluorescent Dyes for Secondary Antibodies. View Source

Quantitative Evidence Guide: Alexa Fluor 488 vs. FITC, Cy2, and ATTO 488

Superior Photostability vs. Fluorescein

Alexa Fluor 488 demonstrates markedly superior photostability compared to fluorescein (FITC), as quantified by single-molecule apparent photobleaching time constants. Under identical illumination conditions (3.2 µW/µm² at 491 nm), the photobleaching time constant for Alexa Fluor 488 is 15.1 ± 0.2 seconds, whereas fluorescein bleaches approximately 10.8 times faster, with a time constant of 1.4 ± 0.1 seconds [1]. This translates to a significantly longer signal acquisition window for Alexa Fluor 488, essential for time-lapse imaging and accurate quantification.

Photostability vs. FITC

Head-to-head

Alexa Fluor 488: 15.1 ± 0.2 s
FITC: 1.4 ± 0.1 s
10.8-fold longer photobleaching time constant

Supports extended time-lapse imaging and quantification

Single-molecule conditions; 3.2 µW/µm² at 491 nm, pH 7.4

Evidence Dimension	Apparent photobleaching time constant (single-molecule)
Target Compound Data	15.1 ± 0.2 s
Comparator Or Baseline	Fluorescein: 1.4 ± 0.1 s
Quantified Difference	10.8-fold longer for Alexa Fluor 488
Conditions	Single-molecule imaging; laser flux 3.2 µW/µm² at 491 nm; pH 7.4

Why This Matters

Superior photostability directly reduces signal loss during extended imaging, enabling longer acquisition times and more reliable quantification of low-abundance targets, thereby justifying its selection for demanding microscopy applications.

• [1] Demchenko, A. P. (2013). Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. Methods and Applications in Fluorescence, 8(2), 022001. (Data from Table 1, PMID: 23940764). View Source

Higher Brightness in Aqueous Mounting Media

In aqueous mounting media, a common environment for immunofluorescence assays, Alexa Fluor 488 conjugates exhibit superior brightness relative to several spectrally similar alternatives. Vendor and independent studies consistently report that Alexa Fluor 488 is brighter than FITC, Cy2, and DyLight 488 under these conditions [1]. While exact quantitative brightness ratios (product of extinction coefficient and quantum yield) may vary with conjugation, the consensus indicates a substantial practical advantage, often cited as 2-3× brighter than FITC in specific conjugate comparisons [2].

Brightness vs. FITC/Cy2

Cross-study comparable

Reported brighter than FITC, Cy2, and DyLight 488 in aqueous media
~2-3× brighter than FITC in some conjugate formats

May improve signal-to-noise for low-abundance targets

Brightness ratios vary with conjugate and mounting conditions

Evidence Dimension	Relative brightness (qualitative assessment)
Target Compound Data	Brighter than FITC, Cy2, and DyLight 488
Comparator Or Baseline	FITC, Cy2, DyLight 488: lower brightness
Quantified Difference	~2-3× brighter than FITC in some conjugate formats
Conditions	Aqueous mounting media; antibody conjugates

Why This Matters

Higher brightness directly translates to improved signal-to-noise ratios and detection sensitivity, enabling visualization of low-expression targets and reducing required antibody concentrations, which is a key procurement consideration for high-sensitivity assays.

• [1] Dianova. Fluorescent Dyes for Secondary Antibodies. View Source
• [2] Xi'an Ruixi Biotechnology. AF488 NHS Ester Product Datasheet. View Source

Broad pH Insensitivity vs. FITC

Alexa Fluor 488 exhibits pH-insensitive fluorescence across a broad physiological range (pH 4–10), with fluorescence intensity fluctuating by less than 5% within this window [1]. In stark contrast, FITC demonstrates significant pH-dependent quenching, with maximum fluorescence only above pH 9 and reduced emission in acidic environments typical of endosomes and lysosomes (pH 5-6) [2]. This pH stability is a critical differentiator for intracellular applications where local pH varies.

pH Stability

Class-level inference

Alexa Fluor 488: stable fluorescence across pH 4–10 (<5% variation)
FITC: strong quenching at acidic pH, optimal above pH 9

Enables consistent signal in live-cell and endosomal assays

FITC pH sensitivity limits intracellular quantification; ATTO 488 also pH-insensitive

Evidence Dimension	pH-dependent fluorescence stability
Target Compound Data	Stable; <5% variation over pH 4-10
Comparator Or Baseline	FITC: unstable, pH-dependent (optimal >pH 9); ATTO 488: similar pH insensitivity
Quantified Difference	Alexa Fluor 488 maintains >95% relative intensity across pH 4-10
Conditions	Aqueous buffer systems; cellular compartments

Why This Matters

pH insensitivity ensures consistent fluorescence signal regardless of cellular compartment acidification, eliminating a major source of quantitative error in live-cell and intracellular trafficking assays, and is a key reason to prefer Alexa Fluor 488 over FITC for such experiments.

• [1] Thermo Fisher Scientific. Primary Antibodies for Blue Laser: Alexa Fluor 488 vs FITC. View Source
• [2] AAT Bioquest. iFluor 488 maleimide. View Source

Higher Quantum Yield vs. ATTO 488 and Cy2

Comparative photophysical data reveals Alexa Fluor 488's superior quantum yield (0.92) compared to ATTO 488 (0.80) and Cy2 (0.12), indicating a higher efficiency of converting absorbed photons into emitted fluorescence [1]. While ATTO 488 has a higher extinction coefficient (90,000 M⁻¹cm⁻¹) than Alexa Fluor 488 (71,000 M⁻¹cm⁻¹), the 15% higher quantum yield of Alexa Fluor 488 contributes to its overall brightness advantage in many applications [1].

Quantum Yield

Cross-study comparable

Alexa Fluor 488: 0.92
ATTO 488: 0.80
Cy2: 0.12
7.7× higher than Cy2; 15% higher than ATTO 488

Higher photon conversion efficiency per molecule

Aqueous solution, room temperature; relevant for FRET donor applications

Evidence Dimension	Quantum Yield
Target Compound Data	0.92
Comparator Or Baseline	ATTO 488: 0.80; Cy2: 0.12
Quantified Difference	15% higher than ATTO 488; 7.7× higher than Cy2
Conditions	Aqueous solution (H₂O) at room temperature

Why This Matters

A higher quantum yield directly improves signal intensity per molecule, which is critical for detecting low-abundance targets and for Förster resonance energy transfer (FRET) applications, making Alexa Fluor 488 a preferred donor dye.

• [1] Molecules. 2014, 19(10), 15824-15865. Comparative Analysis of Fluorescent Dyes. Table 1. View Source

Efficient Click Chemistry Labeling

Alexa Fluor 488 azide participates efficiently in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, with standard protocols yielding high labeling efficiency. While direct quantitative comparison data for the azide derivative itself is limited, the broader Alexa Fluor 488 scaffold is known for its compatibility with click chemistry workflows. For applications requiring enhanced reaction rates, alternative FastClick XFD488 azide reagents are reported to react 'much faster' under mild conditions compared to conventional CuAAC, suggesting a potential performance tier . However, for users prioritizing a well-established, widely validated reagent with extensive literature precedence, Alexa Fluor 488 azide remains a robust choice .

Click Efficiency

Data to verify

Standard CuAAC yields high labeling; alternative FastClick reagents reported faster kinetics

Supports established click protocols; confirm kinetics for your system

Direct quantitative comparison for this azide derivative limited

Evidence Dimension	Click reaction efficiency
Target Compound Data	High yield in standard CuAAC protocols
Comparator Or Baseline	FastClick XFD488 azide: reported faster kinetics
Quantified Difference	Not quantified in direct comparison
Conditions	CuAAC with copper catalyst and ligand

Why This Matters

Established click chemistry compatibility ensures seamless integration into a vast array of published protocols for DNA, RNA, and protein labeling, reducing method development time and increasing experimental reproducibility.

Application Scenarios with Definitive Procurement Advantage

Long-Term Time-Lapse Live-Cell Imaging

For extended imaging sessions (>30 minutes), the 10.8× superior photobleaching time constant of Alexa Fluor 488 compared to fluorescein is critical. This allows for sustained signal acquisition without the rapid decay observed with FITC, enabling accurate tracking of dynamic cellular processes such as protein trafficking, cell division, and morphological changes over time. The pH insensitivity (pH 4-10) further ensures signal fidelity across intracellular compartments with varying acidity .

High-Sensitivity Immunofluorescence of Low-Abundance Targets

When detecting scarce antigens or performing multiplexed immunofluorescence, the superior brightness of Alexa Fluor 488 in aqueous mounting media over FITC, Cy2, and DyLight 488 is a decisive advantage. This enhanced brightness translates to a higher signal-to-noise ratio, enabling clear visualization of weakly expressed markers that would be undetectable with dimmer alternatives. This directly impacts experimental success and reduces the need for signal amplification.

Click Chemistry-Based DNA/RNA Labeling in Fixed Cells

In assays such as EdU-based cell proliferation detection or metabolic RNA labeling, Alexa Fluor 488 azide provides a well-validated, high-yield click chemistry solution . Its small size (~861 Da) facilitates efficient penetration into fixed cells and access to nucleic acid targets, a significant advantage over bulkier antibody-based detection reagents . The compatibility with standard CuAAC protocols ensures reproducible, high-sensitivity detection of alkyne-modified biomolecules in complex cellular environments.

Application

Selection Property

Validation Focus

Long-term time-lapse live-cell imaging

Photostability profile

Photobleaching rate under imaging conditions

High-sensitivity immunofluorescence of low-abundance targets

Brightness in aqueous mounting media

Signal-to-noise ratio and detection limit

Click chemistry-based DNA/RNA labeling in fixed cells

CuAAC compatibility and cell permeability

Labeling efficiency and reproducibility across protocols

• [1] Demchenko, A. P. (2013). Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. Methods and Applications in Fluorescence, 8(2), 022001. (Data from Table 1, PMID: 23940764). View Source
• [2] Thermo Fisher Scientific. Primary Antibodies for Blue Laser: Alexa Fluor 488 vs FITC. View Source